2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide
• InChI: InChI=1S/C12H12FNO3S/c13-8-1-3-9(4-2-8)17-7-11(15)14-10-5-6-18-12(10)16/h1-4,10H,5-7H2,(H,14,15)
• InChI Key: TUGQSCMNNDOHIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C12H12FNO3S
• Molecular Weight: 269.29 g/mol

Description

2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide, also known as FPhThA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide is not fully understood, but it is believed to act through the inhibition of certain enzymes and signaling pathways. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of the protein kinase C (PKC) pathway, which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to inhibit the replication of viruses such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity. This compound has also been shown to have good stability and solubility in water. However, this compound has some limitations for lab experiments. It is not very selective in its inhibition of enzymes and signaling pathways, which can make it difficult to study specific targets. Additionally, this compound has not been extensively studied in animal models, which limits its potential for translation to clinical use.

Future Directions

There are several future directions for the study of 2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide. One potential direction is the development of more selective analogs of this compound that target specific enzymes and signaling pathways. Another direction is the study of this compound in animal models to better understand its potential for clinical use. Additionally, this compound could be studied in combination with other drugs to enhance its therapeutic effects. Overall, this compound has the potential to be a valuable tool for scientific research and could have important therapeutic applications in the future.

Synthesis Methods

The synthesis of 2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide involves the reaction of 2-(4-fluorophenoxy)acetic acid with thioacetic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then treated with ammonia to yield this compound. The synthesis method has been optimized to improve the yield and purity of this compound.

Scientific Research Applications

2-(4-Fluorophenoxy)-N-(2-oxothiolan-3-yl)acetamide has been studied extensively in scientific research due to its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has been studied as a potential treatment for various diseases, including cancer, HIV, and hepatitis C.